Cas no 6154-96-7 (3-epi-Siaresinolsaeure-methylester)
6154-96-7 structure
Product Name:3-epi-Siaresinolsaeure-methylester
CAS No:6154-96-7
MF:C31H50O4
MW:486.726310253143
CID:1995001
Update Time:2025-03-12
3-epi-Siaresinolsaeure-methylester Chemical and Physical Properties
Names and Identifiers
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- 3-epi-Siaresinolsaeure-methylester
- Olean-12-en-28-oic acid, 3,19-dihydroxy-, methyl ester, (3β,19α)- (9CI)
- Methyl Siaresinolate
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- Inchi: 1S/C31H50O4/c1-26(2)15-17-31(25(34)35-8)18-16-29(6)19(23(31)24(26)33)9-10-21-28(5)13-12-22(32)27(3,4)20(28)11-14-30(21,29)7/h9,20-24,32-33H,10-18H2,1-8H3/t20-,21+,22-,23+,24-,28-,29+,30+,31-/m0/s1
- InChI Key: UGARKTHCZFANNF-SUXCAEKLSA-N
- SMILES: C([C@]12CCC(C)(C)[C@@H](O)[C@@]1([H])C1=CC[C@]3([H])[C@]4(CC[C@H](O)C(C)(C)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)OC
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Melting Point: 183.5-185 °C
- Boiling Point: 556.8±50.0 °C(Predicted)
- pka: 14.58±0.70(Predicted)
3-epi-Siaresinolsaeure-methylester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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